3-(1-Benzylpiperidin-4-yl)-1-phenylurea

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-3-phenylurea
• InChI: InChI=1S/C19H23N3O/c23-19(20-17-9-5-2-6-10-17)21-18-11-13-22(14-12-18)15-16-7-3-1-4-8-16/h1-10,18H,11-15H2,(H2,20,21,23)
• InChI Key: FBRUCPZAISLOOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)NC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

“3-(1-Benzylpiperidin-4-yl)-1-phenylurea” is a chemical compound that is part of a class of compounds known as N-benzylpiperidines. These are heterocyclic compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom.

Synthesis Analysis

The synthesis of compounds similar to “3-(1-Benzylpiperidin-4-yl)-1-phenylurea” has been reported in the literature. For instance, a series of new 4-benzoylpiperidine derivatives were developed as GlyT1 inhibitors by bioisosteric replacement and mimicking of the pyridine ring of RG1678. Among these derivatives, compound 23q showed an IC50 of 30 nM.

Scientific Research Applications

Analgesic Research

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Fluorescent Sensors for Copper Ions

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Chemical Modulation of Biological Targets

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Mechanism of Action

Target of Action

Similar compounds like zanapezil and n-(1-benzylpiperidin-4-yl)-4-sulfanylbutanamide have been found to target acetylcholinesterase and beta-secretase 1 respectively .

Mode of Action

Zanapezil, a similar compound, inhibits the degradation of acetylcholine, a neurotransmitter, to prevent the reduction of cerebral acetylcholine levels and to enhance the mental function of patients with dementia .

Biochemical Pathways

It can be inferred from similar compounds that it might influence the cholinergic system or the beta-secretase pathway .

Pharmacokinetics

Similar compounds have shown various pharmacokinetic properties .

Result of Action

Similar compounds have shown effects on mental function and dementia .

Synthesis routes and methods

Procedure details

1.14 ml (10.5 mmol) of phenyl isocyanate are slowly added dropwise to a solution of 1.90 g (10.0 mmol) of 4-amino-1-benzylpiperidine and 1.46 ml (10.5 mmol) of triethylamine in 40 ml of dichloromethane. The reaction mixture may subsequently be stirred at room temperature for 1 h, and is then evaporated to dryness in vacuo. The residue is mixed with 50 ml of diethyl ether, stirred well, separated off by filtration, washed with 5 ml of diethyl ether and dried in a high vacuum. 2.62 g (85%) of the title compound are obtained as colourless crystals.